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Compound of Interest

Compound Name: 2-(Cyclohexyloxy)ethanol

Cat. No.: B156338 Get Quote

An In-depth Technical Guide on the Environmental Fate and Toxicity of 2-
(Cyclohexyloxy)ethanol

Disclaimer: Publicly available experimental data on the environmental fate and ecotoxicity of 2-
(Cyclohexyloxy)ethanol (CAS No. 1817-88-5) is limited. This guide synthesizes available

information for the substance, incorporates data from structurally similar compounds for

context, and outlines standard experimental protocols for generating the necessary data. The

GHS hazard classifications identified are based on notifications to the ECHA C&L Inventory

and may not be derived from comprehensive environmental testing.[1]

Chemical Identity and Physicochemical Properties
2-(Cyclohexyloxy)ethanol is a glycol ether characterized by a cyclohexyl group linked via an

ether bond to an ethanol molecule. Its structure imparts properties of both an alcohol and an

ether. While specific experimental data for several key environmental parameters are not

available, computed values and data from analogous substances provide an initial assessment

basis.

Table 1: Physicochemical Properties of 2-(Cyclohexyloxy)ethanol and Analogues
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Property
2-
(Cyclohexylox
y)ethanol

2-
(Hexyloxy)etha
nol (Analogue)

2-(2-
Ethylhexyloxy)
ethanol
(Analogue)

Source

CAS Number 1817-88-5 112-25-4 1559-35-9 [2][3][4]

Molecular

Formula
C₈H₁₆O₂ C₈H₁₈O₂ C₁₀H₂₂O₂ [1][3][4]

Molecular Weight 144.21 g/mol 146.23 g/mol 174.28 g/mol [2][3][4]

Physical Form
Liquid

(Assumed)
Colorless Liquid

Colorless to Pale

Yellow Liquid
[3][5]

Log Kow

(Octanol-Water

Partition

Coefficient)

1.2 (Computed) 1.97 @ 25°C 2.86 @ 20.4°C [1][4][6]

Water Solubility
No Data

Available
9.46 g/L 1.14 g/L @ 20°C [3][4]

Vapor Pressure
No Data

Available
10 Pa @ 20°C 1.69 Pa @ 20°C [3][4]

Boiling Point
112 °C @ 20

mmHg

206.3°C @ 760

mmHg

229°C @ 760

mmHg
[2][4][6]

| Density | 0.990 g/mL @ 25°C | 0.888 g/mL @ 20°C | 0.892 g/mL @ 25°C |[2][3][4] |

Environmental Fate
The environmental fate of a chemical describes its transport and transformation in the

environment. Key processes include biodegradation, bioaccumulation, and abiotic degradation.

Biodegradation
No experimental studies on the ready biodegradability of 2-(Cyclohexyloxy)ethanol were

found in the public domain. However, the biodegradation of alcohol ethoxylates is well-studied

and generally proceeds via two main pathways:
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Central Fission: The ether linkage is cleaved, resulting in the formation of an alcohol

(cyclohexanol) and a glycol (ethylene glycol).[7]

Omega-Oxidation: The terminal alcohol group of the ethoxy chain is oxidized to a carboxylic

acid. This is followed by the shortening of the ethoxylate chain.[7]

Given its structure, 2-(Cyclohexyloxy)ethanol is expected to be susceptible to aerobic

biodegradation by microorganisms in soil and water. The presence of the cyclohexyl group may

influence the rate of degradation compared to linear alcohol ethoxylates. For a substance to be

classified as "readily biodegradable," it must achieve degradation thresholds (e.g., >60% of

theoretical CO₂ production) within a 10-day window during a 28-day test.[8] Without

experimental data, the classification of this substance remains undetermined.

Potential Aerobic Biodegradation Pathways for 2-(Cyclohexyloxy)ethanol

2-(Cyclohexyloxy)ethanol

Pathway 1:
Ether Cleavage (Central Fission)

Microbial
Enzymes

Pathway 2:
Terminal Alcohol Oxidation

Microbial
Enzymes

Cyclohexanol Ethylene Glycol

CO₂ + H₂O + Biomass

(Cyclohexyloxy)acetic acid

Further Biodegradation
(e.g., Beta-oxidation)
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Potential Biodegradation Pathways

Bioaccumulation
Bioaccumulation potential is often estimated using the octanol-water partition coefficient (Log

Kow). Substances with a Log Kow value below 3 are generally considered to have a low

potential for bioaccumulation. The computed Log Kow for 2-(Cyclohexyloxy)ethanol is 1.2,

suggesting that this compound is not expected to significantly bioaccumulate in aquatic

organisms.[1]

Abiotic Degradation
Hydrolysis: Glycol ethers are generally stable to hydrolysis under environmental conditions

(pH 5-9) as the ether linkage is not susceptible to abiotic hydrolysis.

Photolysis: This compound does not contain chromophores that would absorb light in the

environmentally relevant UV spectrum (>290 nm), so direct photolysis in water is not

expected to be a significant degradation pathway. In the atmosphere, it may be susceptible

to indirect photo-oxidation by hydroxyl radicals.

Ecotoxicity
No experimental ecotoxicity data for 2-(Cyclohexyloxy)ethanol were found. Toxicity of alcohol

ethoxylates to aquatic organisms is highly variable and depends on both the length of the

hydrophobic alkyl chain and the number of hydrophilic ethoxylate units. Generally, toxicity

increases with increasing alkyl chain length and decreases with an increasing number of

ethoxylate groups.

Table 2: Aquatic Ecotoxicity of 2-(Cyclohexyloxy)ethanol
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Trophic Level Species Endpoint Value (mg/L) Source

Fish

Pimephales
promelas
(Fathead
Minnow) or
similar

96-hr LC₅₀
No Data
Available

N/A

Invertebrates
Daphnia magna

(Water Flea)
48-hr EC₅₀

No Data

Available
N/A

| Algae | Pseudokirchneriella subcapitata or similar | 72-hr EC₅₀ | No Data Available | N/A |

Experimental Protocols
To address the existing data gaps, standardized testing according to OECD (Organisation for

Economic Co-operation and Development) guidelines is required.

Ready Biodegradability - OECD 301 B (CO₂ Evolution
Test)
This protocol is designed to assess whether a chemical is "readily biodegradable" by an

aerobic microbial inoculum.

Principle: A solution of the test substance in a mineral medium is inoculated with activated

sludge. The degradation is followed by measuring the amount of CO₂ produced over a 28-

day period. The amount of CO₂ produced is compared to the theoretical maximum (ThCO₂),

and the percentage of biodegradation is calculated.[8]

Inoculum: Activated sludge from a domestic wastewater treatment plant, not adapted to the

test substance.

Test Substance Concentration: Typically 10-20 mg of Total Organic Carbon (TOC) per liter.[8]

Test Duration: 28 days.

Controls:
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Blank Control: Inoculum only, to measure endogenous CO₂ production.

Reference Control: A readily biodegradable substance (e.g., sodium benzoate) to verify

the viability of the inoculum.

Toxicity Control: Test substance plus the reference substance, to check for inhibitory

effects of the test substance on the microorganisms.

Pass Criteria: The substance is considered readily biodegradable if it reaches 60% of ThCO₂

production within a 10-day window that starts when 10% biodegradation is first reached.[8]

Fish, Acute Toxicity Test - OECD 203
This test determines the concentration of a substance that is lethal to 50% of the test fish over

a 96-hour period.

Principle: Fish are exposed to a range of concentrations of the test substance for 96 hours.

Mortalities and sub-lethal effects are recorded at 24, 48, 72, and 96 hours. The results are

used to calculate the LC₅₀ (Lethal Concentration, 50%).

Test Organism: Recommended species include Rainbow trout (Oncorhynchus mykiss) or

Zebrafish (Danio rerio).

Test Design:

Range-Finding Test: A preliminary test to determine the range of concentrations for the

definitive test.

Definitive Test: At least five concentrations in a geometric series, plus a control group. At

least seven fish per concentration.

Exposure Duration: 96 hours.

Test Conditions: Static, semi-static, or flow-through system. Controlled temperature, lighting,

and dissolved oxygen.

Endpoint: The primary endpoint is mortality. The LC₅₀ and its 95% confidence intervals are

calculated for each observation period.
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Start: OECD 203 Protocol

Prepare Stock Solution
of 2-(Cyclohexyloxy)ethanol

Step 1: Range-Finding Test
(Broad concentration range, e.g., 1, 10, 100 mg/L)

Evaluate Mortality after 24-48h
(Identify range causing 0-100% mortality)

Step 2: Definitive Test
(5 concentrations in geometric series + Control)

Expose Fish (e.g., 7 per tank)
for 96 hours

Record Mortality & Sub-lethal Effects
at 24, 48, 72, 96 hours

Step 3: Data Analysis
(e.g., Probit analysis)

Result: 96-hr LC50 Value
(with 95% Confidence Limits)
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Workflow for OECD 203 Fish Acute Toxicity Test
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Daphnia sp., Acute Immobilisation Test - OECD 202
This protocol assesses the acute toxicity to planktonic invertebrates.

Principle: Young daphnids (<24 hours old) are exposed to at least five concentrations of the

test substance for 48 hours. The endpoint is immobilisation, defined as the inability to swim

within 15 seconds after gentle agitation. The EC₅₀ (Effective Concentration, 50%) is

calculated.[5][6]

Test Organism:Daphnia magna is the preferred species.[5]

Test Design: At least 20 animals per concentration, divided into four replicates of five animals

each.[9]

Exposure Duration: 48 hours, with observations at 24 and 48 hours.[4]

Test Conditions: Static test with no feeding. Controlled temperature (20 ± 2 °C) and

photoperiod (16h light/8h dark).[5]

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test - OECD 201
This test evaluates the effects of a substance on the growth of freshwater algae.

Principle: Exponentially growing cultures of a selected algal species are exposed to various

concentrations of the test substance over 72 hours. The inhibition of growth is measured

relative to control cultures.[3]

Test Organism:Pseudokirchneriella subcapitata or Desmodesmus subspicatus are commonly

used green algae.[3]

Test Design: At least five concentrations with three replicates per concentration. Six

replicates are used for the control group.[10]

Exposure Duration: Typically 72 hours.[3]

Endpoint: The primary endpoints are based on growth rate and yield. The ErC₅₀ (growth rate

inhibition) and EyC₅₀ (yield inhibition) are calculated.
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Conclusion
There is a significant lack of empirical data regarding the environmental fate and aquatic

toxicity of 2-(Cyclohexyloxy)ethanol. Based on its chemical structure and computed

properties (Log Kow = 1.2), it is predicted to have low bioaccumulation potential. It is likely

susceptible to biodegradation, but its classification as "readily biodegradable" cannot be

confirmed without experimental testing. Similarly, its aquatic toxicity is unknown. To conduct a

proper environmental risk assessment, generation of empirical data following standardized

OECD guidelines for biodegradability (e.g., OECD 301B) and acute aquatic toxicity (OECD

201, 202, and 203) is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b156338#environmental-fate-and-toxicity-of-2-
cyclohexyloxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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